Cas no 19313-57-6 (1-(Butylsulfanyl)decane)
1-(Butylsulfanyl)decane structure
Product Name:1-(Butylsulfanyl)decane
CAS No:19313-57-6
MF:C14H30S
MW:230.453003406525
CID:2787982
PubChem ID:21505098
Update Time:2025-04-21
1-(Butylsulfanyl)decane Chemical and Physical Properties
Names and Identifiers
-
- n-butyl n-decyl sulfide
- DTXSID50615183
- DTXCID10565938
- 1-(BUTYLSULFANYL)DECANE
- 19313-57-6
- SCHEMBL201899
- 1-(Butylsulfanyl)decane
-
- Inchi: 1S/C14H30S/c1-3-5-7-8-9-10-11-12-14-15-13-6-4-2/h3-14H2,1-2H3
- InChI Key: CLBLVLKZMJDLOT-UHFFFAOYSA-N
- SMILES: S(CCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 230.20682213Da
- Monoisotopic Mass: 230.20682213Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 12
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 25.3Ų
1-(Butylsulfanyl)decane Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
19313-57-6 (1-(Butylsulfanyl)decane) Related Products
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